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Compound of Interest

Compound Name: Aurothiomalate

Cat. No.: B1210753

Technical Support Center: Sodium
Aurothiomalate

Welcome to the technical support center for sodium aurothiomalate. This resource is designed
for researchers, scientists, and drug development professionals to provide clear guidance on
overcoming common experimental challenges, with a focus on solubility in aqueous buffers.

Frequently Asked Questions (FAQSs)

Q1: What is sodium aurothiomalate? Sodium aurothiomalate is a gold-containing compound
used for its immunosuppressive and anti-inflammatory effects.[1][2] It is supplied as a white to
yellowish-white powder with a metallic taste.[3][4][5] It is a mixture of mono- and disodium salts
of gold thiomalic acid.[3]

Q2: What is the general solubility of sodium aurothiomalate? Sodium aurothiomalate is
described as being very soluble in water.[3][4] One supplier specifies a solubility of up to 200
mg/mL in water, recommending sonication to aid dissolution.[6] It is practically insoluble in
organic solvents like alcohol and ether.[3]

Q3: What is the expected pH of an aqueous solution of sodium aurothiomalate? A 5%
aqueous solution of sodium aurothiomalate will have a pH in the range of 5.8 to 6.5.[3]

Q4: How should I store sodium aurothiomalate powder and its solutions?
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o Powder: Store the lyophilized powder at -20°C for long-term stability (up to 3 years).[6]

e Stock Solutions: For long-term storage (months to years), store aliquots at -20°C or -80°C.[2]
[6] For short-term use (days to weeks), storage at 4°C is acceptable.[2] It is recommended to
avoid repeated freeze-thaw cycles.

Troubleshooting Guide: Solubility Issues

Q5: My sodium aurothiomalate powder is not dissolving in my phosphate-buffered saline
(PBS). What should | do?

This is a common issue. While sodium aurothiomalate is highly soluble in water, direct
dissolution in a buffer containing salts can be challenging.

o« Recommended Action: First, prepare a concentrated stock solution in high-purity, sterile
water.[7] Use of a bath sonicator can significantly aid in dissolving the powder to create a
clear solution.[6] Once fully dissolved, you can then dilute this aqueous stock solution into
your experimental buffer (e.g., PBS) to achieve the final working concentration.

Q6: | observed a precipitate after diluting my concentrated aurothiomalate stock solution into
my cell culture medium or buffer. What causes this and how can | prevent it?

Precipitation upon dilution can be caused by several factors, including interactions with buffer
salts, pH shifts, or exceeding the solubility limit under specific ionic conditions. Studies on other
compounds have shown that buffers like phosphate and citrate can sometimes increase the
propensity for aggregation compared to other buffers like Tris or acetate.[3][9]

Troubleshooting Steps:

» Slow Dilution: Add the stock solution to the buffer drop-by-drop while vortexing or stirring to
ensure rapid and even dispersal.

o Check pH: Verify the pH of your final buffered solution. A significant deviation from the
optimal pH range of aurothiomalate (5.8-6.5 in water) could impact its stability.[3]

o Lower Concentration: Attempt the experiment using a lower final concentration of
aurothiomalate.
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» Consider an Alternative Buffer: If precipitation persists and your experimental design allows,
consider using a different buffering agent.

o Prepare Freshly: Due to the potential for aggregation over time, it is best to prepare the final
working solution immediately before use.

Q7: The color of my prepared aurothiomalate solution has changed. Can | still use it?

Freshly prepared aqueous solutions of sodium aurothiomalate should be colorless to pale
yellow.[3] A noticeable change in color may indicate chemical degradation or contamination. To
ensure the integrity of your experiment, it is safest to discard the solution and prepare a fresh
batch.

Physicochemical & Solubility Data

The following table summarizes key quantitative data for sodium aurothiomalate.

Property Value Source(s)
Molecular Formula CaHsAuNaz04S [2][6]
Molecular Weight ~390.08 g/mol [3]

White to yellowish-white
Appearance [3]

powder

Very soluble; up to 200 mg/mL

Solubility in Water 3][4][6
Y (512.73 mM) SR
o Practically insoluble in alcohol
Solubility in Other [3]
and ether
pH of 5% Solution 5.8-6.5 [3]
Storage (Powder) -20°C for up to 3 years [6]

-80°C for long-term (months);
Storage (Solution) -20°C for short-term (up to 1 [6]

month)
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Experimental Protocols

Protocol 1: Preparation of a 100 mM Concentrated Stock Solution in Water
This protocol describes the preparation of a sterile, concentrated stock solution.
Materials:

Sodium aurothiomalate powder

Sterile, high-purity water (e.g., nuclease-free or cell culture grade)
Sterile conical tube or vial

Vortex mixer

Bath sonicator

Sterile 0.22 um syringe filter and syringe

Sterile microcentrifuge tubes for aliquoting

Procedure:

Calculation: Determine the mass of sodium aurothiomalate needed. For 1 mL of a 100 mM
solution (MW ~390.08 g/mol ): Mass = 0.1 mol/L * 0.001 L * 390.08 g/mol = 0.039 g = 39 mg

Weighing: In a sterile environment (e.g., a biological safety cabinet), accurately weigh the
calculated amount of powder and transfer it to a sterile conical tube.

Dissolution: Add the calculated volume of sterile water. Vortex the solution thoroughly for 1-2
minutes.

Sonication: To ensure complete dissolution, place the tube in a bath sonicator until the
solution is clear and no particulates are visible.[6] Intermittent vortexing can assist this
process.
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« Sterilization: Draw the solution into a sterile syringe, attach a 0.22 um sterile filter, and
dispense the solution into a new sterile tube. This step removes any potential microbial
contaminants.

o Aliquoting & Storage: Dispense the sterile stock solution into smaller, single-use aliquots in
sterile microcentrifuge tubes. Label them clearly with the compound name, concentration,
and date. Store immediately at -20°C or -80°C.

Protocol 2: Preparation of a 100 uM Working Solution in PBS

This protocol details the dilution of the concentrated stock into a common aqueous buffer.

Materials:

100 mM Sodium aurothiomalate stock solution (from Protocol 1)

Sterile 1x Phosphate-Buffered Saline (PBS), pH 7.4

Sterile conical tube

Vortex mixer

Procedure:

e Thawing: Thaw a single aliquot of the 100 mM stock solution at room temperature and mix
gently.

e Calculation (for 10 mL): Use the formula C1V1 = C2Va.

o (100 mM) * V1 = (0.1 mM) * (10 mL)

o V1=(0.1*10)/100=0.01 mL =10 pL

 Dilution: Add 9.99 mL of sterile PBS to a sterile conical tube. Pipette 10 uL of the 200 mM
stock solution into the PBS. It is critical to add the stock solution to the buffer while vortexing
or mixing to prevent localized high concentrations that could lead to precipitation.

e Mixing: Vortex the final working solution thoroughly to ensure homogeneity.
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e Use: Use the freshly prepared working solution in your experiment immediately. Do not store
diluted solutions in buffer for extended periods.

Diagrams
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Caption: Workflow for preparing and troubleshooting aurothiomalate solutions.
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Caption: Aurothiomalate inhibits the PKCi-Par6 signaling pathway.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Overcoming aurothiomalate solubility issues in aqueous
buffers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1210753#0overcoming-aurothiomalate-solubility-
issues-in-aqueous-buffers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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